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Introduction
This document provides detailed application notes and protocols for the use of 8-Chloro
Diclosulam in soybean (Glycine max) research. Diclosulam is a selective, pre-emergence and

early post-emergence herbicide belonging to the triazolopyrimidine sulfonanilide chemical

family.[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[2][3] This enzyme is critical for the

biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are

essential for protein synthesis and cell division in plants.[2][3] By inhibiting ALS, diclosulam

effectively halts weed growth, leading to chlorosis, necrosis, and eventual death of susceptible

plants.[2]

The compound N-(2,6-dichlorophenyl)-5-ethoxy-7-fluoro[1][2][4]triazolo[1,5-c]pyrimidine-2-

sulfonamide is the recognized chemical name for diclosulam.[5] The prefix "8-Chloro" in the

topic of this protocol is not standard in the available scientific literature and may refer to a

specific, less common isomer or formulation. The protocols detailed below are based on

research conducted with diclosulam.

These guidelines are intended for researchers, scientists, and professionals in drug

development to ensure standardized and effective application of 8-Chloro Diclosulam in a

research setting.
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Table 1: Recommended Application Rates of Diclosulam
in Soybean Research

Application
Timing

Rate (g a.i./ha) Soil Type Target Weeds Reference

Pre-emergence 12.4 Not Specified
Broadleaf weeds

and sedges
[3]

Pre-emergence 18 - 26 Not Specified
Grassy and

broadleaf weeds
[2]

Pre-emergence 25 - 35 Clayey Broadleaf weeds [5]

Pre-emergence 25.2 - 75.6 Sandy Broadleaf weeds [6]

Pre-emergence 35.3 Sandy Broadleaf weeds [6]

Early Post-

emergence
11.25 - 22.5 Not Specified Broadleaf weeds [3]

a.i./ha: active ingredient per hectare

Table 2: Soybean Phytotoxicity to Diclosulam
Application

Application
Rate (g
a.i./ha)

Application
Timing

Soil Type
Phytotoxicit
y (%)

Days After
Treatment
(DAT)

Reference

35.3
Pre-

emergence

Sandy (Low

Rainfall)
20 15 [6]

35.3
Pre-

emergence

Sandy (High

Rainfall)
8 15 [6]

Up to 70
Pre-

emergence
Clayey

No significant

effect
Not Specified [5]
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Table 3: Efficacy of Diclosulam Against Common Weeds
in Soybean

Weed
Species

Common
Name

Application
Rate (g
a.i./ha)

Application
Timing

Control
Efficacy (%)

Reference

Amaranthus

viridis

Slender

Amaranth
12.4

Pre-

emergence
Not Specified [3]

Parthenium

hysterophoru

s

Parthenium 12.4
Pre-

emergence
Not Specified [3]

Cyperus spp. Nutsedge 12.4
Pre-

emergence
Not Specified [3]

Echinochloa

colona
Jungle Rice 12.4

Pre-

emergence
Not Specified [3]

Commelina

benghalensis

Bengal

Dayflower
12.4

Pre-

emergence
Not Specified [3]

Euphorbia

geniculata

Wild

Poinsettia
12.4

Pre-

emergence
Not Specified [3]

Digera

arvensis

False

Amaranth
12.4

Pre-

emergence
Not Specified [3]

Acalypha

spp.
Copperleaf 12.4

Pre-

emergence
Not Specified [3]

Various
Grassy and

Broadleaf
22 and 26

Pre-

emergence
High [2]
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Objective: To evaluate the efficacy and selectivity of pre-emergence application of 8-Chloro
Diclosulam for weed control in soybean.

Materials:

8-Chloro Diclosulam formulation (e.g., 84% Water Dispersible Granules - WDG)

Soybean seeds (specify cultivar)

Calibrated research plot sprayer with appropriate nozzles (e.g., flat fan)

Personal Protective Equipment (PPE): gloves, goggles, lab coat

Plot markers

Weed and soybean assessment tools (quadrats, rulers, scales)

Experimental Design:

Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot size: To be determined based on research objectives, but a common size is 3m x 5m.

Treatments:

Untreated weedy check

Weed-free check (manual weeding)

8-Chloro Diclosulam at various rates (e.g., 18, 22, 26, 35 g a.i./ha)[2][5]

Commercial standard herbicide for comparison.

Procedure:

Site Preparation: Prepare the experimental field with uniform tillage and fertility according to

local agronomic practices for soybean cultivation.

Soybean Sowing: Sow soybean seeds at a uniform depth and density across all plots.
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Herbicide Application:

Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 200-400 L/ha).

Prepare the spray solution for each treatment by accurately weighing the 8-Chloro
Diclosulam formulation and dissolving it in a known volume of water.

Apply the treatments within 2-3 days of sowing, before soybean or weed emergence.[1]

Ensure uniform coverage of the soil surface.

Data Collection:

Weed Control Efficacy: At 15, 30, and 60 days after treatment (DAT), assess weed control

using one or more of the following methods:

Visual rating on a scale of 0-100% (0 = no control, 100 = complete control).

Weed density (counts per unit area, e.g., 0.25 m² quadrat).

Weed biomass (dry weight per unit area).

Soybean Phytotoxicity: At 7, 14, and 21 DAT, visually assess soybean injury on a scale of

0-100% (0 = no injury, 100 = plant death).

Soybean Growth and Yield: At appropriate growth stages, measure plant height, number

of nodules per plant, and at harvest, determine grain yield and 100-seed weight.

Protocol for Early Post-emergence Application of 8-
Chloro Diclosulam in Soybean Field Trials
Objective: To evaluate the efficacy of early post-emergence application of 8-Chloro
Diclosulam for weed control in soybean.

Materials: Same as for the pre-emergence protocol.

Experimental Design: Same as for the pre-emergence protocol.

Procedure:
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Site Preparation and Sowing: Follow steps 1 and 2 of the pre-emergence protocol.

Herbicide Application:

Apply treatments when weeds are at the 2-3 leaf stage and soybeans are at the V2-V3

growth stage.[1]

Follow the same sprayer calibration and solution preparation steps as in the pre-

emergence protocol.

Data Collection: Follow step 4 of the pre-emergence protocol.
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Click to download full resolution via product page

Caption: Experimental workflow for 8-Chloro Diclosulam application in soybean research.
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Caption: Diclosulam inhibits the ALS enzyme in the branched-chain amino acid synthesis

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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